Cas no 1804635-09-3 (3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804635-09-3
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4814227
• Update Time: 2025-10-30

3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H6F4INO2/c9-1-4-5(3-15)6(2-14-7(4)13)16-8(10,11)12/h2,15H,1,3H2
• InChI Key： YRHYLVNVDFPYOV-UHFFFAOYSA-N
• SMILES： IC1C(CF)=C(CO)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Additional information on 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-methanol

3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-methanol: A Comprehensive Overview

The compound 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-methanol, with the CAS number 1804635-09-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including the presence of a fluoromethyl group, an iodo substituent, and a trifluoromethoxy group attached to a pyridine ring. These functional groups endow the molecule with distinctive electronic and steric properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The fluoromethyl group, for instance, has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability. Similarly, the trifluoromethoxy group contributes to increased stability and selectivity in biological systems. Researchers have explored its use as a precursor in the synthesis of advanced pharmaceuticals, particularly in the design of kinase inhibitors and other enzyme-targeting molecules.

In addition to its medicinal applications, this compound has found utility in materials science. The iodo substituent plays a crucial role in facilitating cross-coupling reactions, which are essential in the construction of complex molecular architectures. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for this compound, further enhancing its applicability in creating high-performance materials such as organic semiconductors and advanced polymers.

The structural complexity of 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-methanol also makes it an ideal candidate for studying fundamental chemical reactions. Its reactivity under various conditions has been extensively investigated, providing valuable insights into reaction mechanisms and selectivity. For instance, studies have demonstrated its ability to undergo nucleophilic aromatic substitution under specific conditions, offering new avenues for synthetic chemistry.

From an analytical perspective, this compound serves as a benchmark for testing novel analytical techniques. Its distinct spectral properties make it suitable for applications in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Researchers have utilized it to evaluate the performance of emerging analytical tools, contributing to advancements in analytical chemistry.

In conclusion, 3-(Fluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-methanol stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and unique functional groups position it as a pivotal molecule in both academic research and industrial applications. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations across multiple disciplines is expected to grow significantly.